Cas no 141017-88-1 (2H,8H-1,7,4-Dithiazecine, hexahydro-)

• Product Name: 2H,8H-1,7,4-Dithiazecine, hexahydro-
• CAS No: 141017-88-1
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 1299795
• Update Time: 2024-08-04

2H,8H-1,7,4-Dithiazecine, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H,8H-1,7,4-Dithiazecine, hexahydro-

• Inchi： 1S/C7H15NS2/c1-4-9-6-2-8-3-7-10-5-1/h8H,1-7H2
• InChI Key： JUQYRMZTWQUAND-UHFFFAOYSA-N
• SMILES： S1CCCSCCNCC1

Computed Properties

• Exact Mass: 177.06475

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±27.0 °C(Predicted)
• PSA: 12.03
• pka: 9.13±0.20(Predicted)